Cas no 1424699-29-5 (2-cyano-N-(naphthalen-1-yl)-3-(2-oxo-1,2-dihydroquinolin-3-yl)prop-2-enamide)

• Product Name: 2-cyano-N-(naphthalen-1-yl)-3-(2-oxo-1,2-dihydroquinolin-3-yl)prop-2-enamide
• CAS No: 1424699-29-5
• MF: C₂₃H₁₅N₃O₂
• MW: 365.384104967117
• CID: 5681887
• PubChem ID: 34903726
• Update Time: 2025-06-20

2-cyano-N-(naphthalen-1-yl)-3-(2-oxo-1,2-dihydroquinolin-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-(naphthalen-1-yl)-3-(2-oxo-1,2-dihydroquinolin-3-yl)prop-2-enamide
• EN300-26595388
• Z315928846
• 1424699-29-5

• Inchi： 1S/C23H15N3O2/c24-14-18(13-17-12-16-7-2-4-10-20(16)25-22(17)27)23(28)26-21-11-5-8-15-6-1-3-9-19(15)21/h1-13H,(H,25,27)(H,26,28)/b18-13+
• InChI Key： OVKVOBHLBBEMAU-QGOAFFKASA-N
• SMILES： O=C1C(/C=C(\C#N)/C(NC2=CC=CC3=CC=CC=C23)=O)=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 365.116426730g/mol
• Monoisotopic Mass: 365.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 82Ų

Additional information on 2-cyano-N-(naphthalen-1-yl)-3-(2-oxo-1,2-dihydroquinolin-3-yl)prop-2-enamide

Introduction to 2-cyano-N-(naphthalen-1-yl)-3-(2-oxo-1,2-dihydroquinolin-3-yl)prop-2-enamide (CAS No. 1424699-29-5)

2-cyano-N-(naphthalen-1-yl)-3-(2-oxo-1,2-dihydroquinolin-3-yl)prop-2-enamide, identified by its Chemical Abstracts Service (CAS) number 1424699-29-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a convergence of multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development. The structural framework of this compound integrates a cyano group, a naphthalen-1-yl moiety, and a 2-oxo-1,2-dihydroquinolin-3-yl substituent, which collectively contribute to its unique chemical and biological properties.

The naphthalen-1-yl group, a fused aromatic ring system, is known for its stability and ability to participate in π-stacking interactions, which are crucial for molecular recognition processes. This feature makes it particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions. In contrast, the cyano group introduces a polar electron-withdrawing character, which can modulate the electronic properties of the molecule and influence its binding affinity to biological targets. The presence of a 2-oxo-1,2-dihydroquinolin-3-yl moiety adds another layer of complexity, as quinoline derivatives are well-documented for their bioactivity in various therapeutic areas, including antimicrobial and anticancer applications.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of such complex molecules. Studies using molecular docking simulations have suggested that 2-cyano-N-(naphthalen-1-yl)-3-(2-oxo-1,2-dihydroquinolin-3-yl)prop-2-enamide may interact with specific enzymes and receptors involved in inflammatory pathways. This hypothesis is supported by experimental data indicating that structurally similar compounds exhibit anti-inflammatory effects in vitro. The compound's ability to modulate these pathways could make it a valuable tool for investigating novel therapeutic strategies.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The integration of multiple heterocyclic systems requires careful planning to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been instrumental in constructing the complex framework of this molecule efficiently. Additionally, green chemistry principles have been increasingly applied to minimize waste and improve sustainability in the synthesis process.

In terms of biological evaluation, preliminary studies have shown that derivatives of the naphthalenyl core exhibit promising activity against certain kinases implicated in cancer progression. The cyano group has been identified as a key pharmacophore in enhancing binding interactions with these targets. Furthermore, the quinoline scaffold has demonstrated efficacy in disrupting bacterial biofilms, raising interest in exploring its potential as an antimicrobial agent. These findings underscore the importance of structure-function relationships in medicinal chemistry and highlight the need for further exploration of compounds like 1424699-29-5.

The development of novel drug candidates often involves iterative optimization based on structural modifications guided by biological assays. Computational tools such as quantum mechanics/molecular mechanics (QM/MM) simulations have been employed to rationalize experimental observations and predict the impact of structural changes on biological activity. For instance, modifications to the propylene amide moiety could alter the compound's solubility and metabolic stability while maintaining or enhancing its target interaction affinity.

The role of artificial intelligence (AI) in drug discovery has revolutionized how researchers approach molecular design. Machine learning algorithms can predict potential bioactivities based on large datasets of known compounds, accelerating the identification of promising candidates like 1424699-29-5. These AI-driven approaches complement traditional high-throughput screening methods by providing rapid insights into molecular properties that would otherwise require extensive experimental validation.

Future research directions may focus on exploring analogs of this compound with enhanced pharmacological profiles. For example, incorporating fluorine atoms into the structure could improve metabolic stability while maintaining or increasing binding affinity to biological targets. Additionally, exploring prodrug strategies might enhance bioavailability and reduce off-target effects.

The broader implications of such research extend beyond individual compounds to advancements in drug development methodologies. As computational power increases and AI technologies become more sophisticated, the efficiency with which new drugs are discovered is expected to improve significantly. This progress is particularly relevant given the growing burden of chronic diseases worldwide and the need for innovative therapeutic solutions.

In conclusion,2-cyano-N-(naphthalen-1-y l)-3-(2 oxo -1 , 2 dihydroquinolin -3 -y l)prop - 2 enamide (CAS No . 1424699 -29 -5) represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological agents . Its unique combination o f functional groups , coupled w ith promising preliminary b iological data , positions it as an attractive candidate f or further investigation . As research continues to uncover new therapeutic targets and innovative synthetic strategies , compounds like this one will play an increasingly important role i n addressing global health challenges .